Cas no 63009-98-3 (1,2,8-thiadiazocane 1,1-dioxide)

• Product Name: 1,2,8-thiadiazocane 1,1-dioxide
• CAS No: 63009-98-3
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 1644141
• PubChem ID: 12335806
• Update Time: 2025-04-21

1,2,8-thiadiazocane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,8-thiadiazocane 1,1-dioxide
• 1,2,8-Thiadiazocane-1,1-dioxide
• SureCN3907816
• KB-10034
• FS011329
• [1,2,8]thiadiazocane 1,1-dioxide
• CTK8J7136
• 63009-98-3
• SCHEMBL3907816
• 1lambda~6~,2,8-Thiadiazocane-1,1-dione
• DTXSID30491285
• AKOS006290543

• Inchi： 1S/C5H12N2O2S/c8-10(9)6-4-2-1-3-5-7-10/h6-7H,1-5H2
• InChI Key： SZKCUXJDOKLMQQ-UHFFFAOYSA-N
• SMILES： S1(NCCCCCN1)(=O)=O

Computed Properties

• Exact Mass: 164.06194880g/mol
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides